Cas no 1384428-28-7 (2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1384428-28-7
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 4595838
• PubChem ID: 71755411
• Update Time: 2025-07-02

2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C7H9NO3S/c1-4(11-2)6-8-3-5(12-6)7(9)10/h3-4H,1-2H3,(H,9,10)
• InChI Key： MCGPYPCNQMMCHY-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1C(OC)C

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 309.3±22.0 °C at 760 mmHg
• Flash Point: 140.9±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1384428-28-7)

2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1384428-28-7) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds with significant applications in pharmaceuticals, agrochemicals, and material science. The compound features a thiazole ring substituted with a methoxyethyl group at the 2-position and a carboxylic acid moiety at the 5-position. This unique structure imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

In recent years, the demand for thiazole derivatives has surged due to their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers and pharmaceutical companies are increasingly exploring 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid as a building block for novel therapeutics. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives with enhanced bioavailability and target specificity.

The synthesis of 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations align with the global trend toward green chemistry and reduced environmental impact.

From an analytical perspective, 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure precise identification and quantification, critical for quality control in industrial and research settings. The compound's stability under various conditions is also a key focus, particularly for applications requiring long-term storage or harsh processing environments.

In the context of drug discovery, 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid has garnered attention for its potential role in designing small-molecule inhibitors targeting enzymes and receptors. Its thiazole core is a common pharmacophore in FDA-approved drugs, underscoring its relevance in medicinal chemistry. Additionally, the compound's compatibility with click chemistry and other modern conjugation techniques expands its utility in bioconjugation and proteomics research.

Beyond pharmaceuticals, 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid finds applications in agrochemicals, where its derivatives exhibit herbicidal and fungicidal activities. The push for sustainable agriculture has driven interest in developing eco-friendly crop protection agents, and this compound's structural flexibility makes it a promising candidate for such innovations. Furthermore, its use in material science, particularly in the synthesis of conductive polymers and coordination complexes, highlights its interdisciplinary significance.

As the scientific community continues to explore the potential of 2-(1-methoxyethyl)-1,3-thiazole-5-carboxylic acid, collaborations between academia and industry are expected to accelerate its commercialization. Key challenges include scaling up production while maintaining cost-effectiveness and addressing regulatory requirements. Nevertheless, the compound's broad applicability and alignment with cutting-edge research trends position it as a molecule of enduring interest.